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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galiellalactone

Cat. No.: B10765897

Essential Safety and Handling Guide for
Galiellalactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
Galiellalactone, a fungal metabolite and selective STAT3 signaling inhibitor. The following
procedural guidance is based on available research data and established best practices for
handling chemical compounds in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Galiellalactone is provided below.
This information is crucial for safe handling and storage.
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Property Value Source
CAS Number 133613-71-5 [1][21[3]
Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Purity >95%

Soluble to 5 mM in DMSO and

Solubility ethanol. Poor water solubility. [3]
[3]
Storage Store at -20°C.

Biological Activity and Toxicity

Galiellalactone is described as a non-toxic and non-mutagenic fungal metabolite.[1][2][4][5] Its
biological activity is primarily as a selective inhibitor of STAT3 signaling.[1] The following table
summarizes its inhibitory concentrations in various experimental settings.

Assay Cell Line ICso0 Value Source

STAT3 Signaling

Inhibition 250-500 nM [1][2][3]

Proliferation Inhibition DU145 (prostate

(72h) cancer) 36 UM [5lie]

While characterized as "non-toxic" in the context of its discovery and initial studies, it is
essential to treat Galiellalactone as a potentially bioactive compound and handle it with
appropriate care to minimize exposure.

Standard Operational Workflow for Handling
Galiellalactone

The following diagram outlines the standard workflow for handling Galiellalactone in a
laboratory setting, from receipt to disposal. Adherence to this workflow is critical for ensuring
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safety and maintaining the integrity of the compound.
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Caption: Standard operational workflow for Galiellalactone.

Personal Protective Equipment (PPE) Protocol

A risk assessment should always be performed before handling any chemical. Although
Galiellalactone is reported to be non-toxic, the following PPE is recommended as a minimum
standard to prevent direct contact and inhalation.

e Engineering Controls:

o Ventilation: Handle Galiellalactone in a well-ventilated area. For procedures that may
generate dust or aerosols, such as weighing or preparing stock solutions, a chemical fume
hood is recommended.

» Personal Protective Equipment:

o Body Protection: A standard laboratory coat should be worn to protect against incidental
skin contact.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be
inspected for tears or punctures before use and changed immediately if contaminated.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect the
eyes from potential splashes.

o Respiratory Protection: Generally not required if handled in a well-ventilated area or fume
hood. If there is a risk of generating significant aerosols outside of a fume hood, a NIOSH-
approved respirator may be necessary based on a formal risk assessment.

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10765897?utm_src=pdf-body
https://www.benchchem.com/product/b10765897?utm_src=pdf-body
https://www.benchchem.com/product/b10765897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
Handling Galiellalactone
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Minimum PPE: - Use Chemical Fume Hood
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- Safety Glasses - Safety Goggles
- Nitrile Gloves - Nitrile Gloves
- Consider Respirator (if fume hood unavailable)
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Caption: PPE selection logic for handling Galiellalactone.

Spill and Disposal Procedures

e Spill Response:

o Evacuate the immediate area.

[e]

Wear appropriate PPE as outlined above.

[e]

For small spills, absorb with an inert material (e.g., vermiculite, sand).

o

Collect the absorbed material into a suitable, labeled container for disposal.

[¢]

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
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e Disposal:

o All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, should be disposed of in accordance with all applicable federal, state, and local
environmental regulations for chemical waste. Do not allow Galiellalactone or its
solutions to enter drains or watercourses.

By adhering to these safety protocols, researchers can minimize their risk of exposure and
safely handle Galiellalactone in the laboratory. Always consult your institution's specific safety
guidelines and a complete Safety Data Sheet (SDS) if one becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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